![molecular formula C21H20O5 B4726590 6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one](/img/structure/B4726590.png)
6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one
Overview
Description
6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one is a complex organic compound that belongs to the chromen-2-one family. It exhibits significant potential in various fields due to its unique chemical structure and properties.
Synthesis Analysis
The synthesis of related chromen-2-one derivatives typically involves processes like reductive amination, where different substituted aromatic aldehydes are used. These processes often employ reagents like sodium cyanoborohydride in methanol, leading to the formation of the desired chromen-2-one compounds (Mandala et al., 2013).
Molecular Structure Analysis
The molecular structure of chromen-2-one derivatives is usually confirmed through techniques like X-ray diffraction, IR, 1H NMR, 13C NMR, and mass spectroscopy. These methods help in determining the precise arrangement of atoms and the overall geometry of the molecule (Kaur et al., 2012).
Chemical Reactions and Properties
Chromen-2-one compounds are known for participating in various chemical reactions, including photo-reorganization and other complex organic transformations. These reactions often lead to the formation of new compounds with distinctive properties, indicating the reactive nature of the chromen-2-one framework (Dalai et al., 2017).
Physical Properties Analysis
The physical properties of chromen-2-one derivatives, such as solubility, melting point, and crystal structure, can vary significantly based on the specific substituents and the overall molecular configuration. These properties are crucial for understanding the compound's behavior in different environments and applications (Manolov et al., 2012).
Chemical Properties Analysis
Chromen-2-one derivatives exhibit a range of chemical properties, including reactivity towards various reagents, stability under different conditions, and potential biological activities. These properties are determined by factors such as the presence of functional groups and the overall molecular structure (Yavari & Feiz-Javadian, 2006).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methylchromen-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O5/c1-4-14-10-17-13(2)9-21(23)26-20(17)11-19(14)25-12-18(22)15-5-7-16(24-3)8-6-15/h5-11H,4,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNRHQZGDHYJTIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1OCC(=O)C3=CC=C(C=C3)OC)OC(=O)C=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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